Cas no 62288-83-9 (Desmopressin Acetate)

Desmopressin Acetate Properties

Names and Identifiers

• Vasopressin,1-(3-mercaptopropanoic acid)-8-D-arginine-, monoacetate (salt) (9CI)
• Desmopressin Acetate
• DDAVP
• Minirine
• Octostim
• Stimate
• 1-(3-Mercaptopropionic acid)-8-D-arginine vasopressin monoacetate
• Emosint
• Acetic acid;(2R)-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]
• [deamino-Cys1, D-Arg8]-Vasopressin acetate
• 2-({1-[13-BENZYL-10-(2-CARBAMOYLETHYL)-7-(CARBAMOYLMETHYL)-16-[(4-HYDROXYPHENYL)METHYL]-6,9,12,15,18-PENTAOXO-1,2-DITHIA-5,8,11,14,17-PENTAAZACYCLOICOSANE-4-CARBONYL]PYRROLIDIN-2-YL}FORMAMIDO)-5-CARBAMIMIDAMIDO-N-(CARBAMOYLMETHYL)PENTANAMIDE; ACETIC ACID
• 16679-58-6 (free base)
• 1-(3-Mercaptopropanoic Acid)-8-d-arginine Vasopressin Monoacetate
• HY-17370
• CS-0952
• Desmospray
• SCHEMBL1172203
• 62288-83-9
• AS-73147
• Vasopressin, 1-(3-mercaptopropanoic acid)-8-D-arginine-,monoacetate (salt)
• Desmopressin (Acetate)
• Desmopressin acetate
• +Expand

• MDL： MFCD00133962
• InChIKey： MLSVJHOYXJGGTR-COZVRORISA-N
• Inchi： 1S/C46H64N14O12S2.C2H4O2/c47-35(62)15-14-29-40(67)58-32(22-36(48)63)43(70)59-33(45(72)60-18-5-9-34(60)44(71)56-28(8-4-17-52-46(50)51)39(66)53-23-37(49)64)24-74-73-19-16-38(65)54-30(21-26-10-12-27(61)13-11-26)41(68)57-31(42(69)55-29)20-25-6-2-1-3-7-25;1-2(3)4/h1-3,6-7,10-13,28-34,61H,4-5,8-9,14-24H2,(H2,47,62)(H2,48,63)(H2,49,64)(H,53,66)(H,54,65)(H,55,69)(H,56,71)(H,57,68)(H,58,67)(H,59,70)(H4,50,51,52);1H3,(H,3,4)/t28-,29+,30+,31+,32+,33-,34+;/m0./s1
• SMILES： S1C([H])([H])[C@@]([H])(C(N2C([H])([H])C([H])([H])C([H])([H])[C@]2([H])C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])=O)=O)N([H])C([C@@]([H])(C([H])([H])C(N([H])[H])=O)N([H])C([C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C([C@@]([H])(C([H])([H])C2C([H])=C([H])C(=C([H])C=2[H])O[H])N([H])C(C([H])([H])C([H])([H])S1)=O)=O)=O)=O)=O.O([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 1128.45000
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1128.448
• Heavy Atom Count: 78
• Complexity: 2070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 526

Experimental Properties

• LogP: 1.61440
• PSA: 523.31000
• Boiling Point: 1667.7ºC at 760 mmHg
• Melting Point: 170-172°C
• Flash Point: 962.4ºC
• Density: 1.56 g/cm3